Cas no 2228636-67-5 (2-(4-bromo-3-chlorophenyl)ethane-1-thiol)

• Product Name: 2-(4-bromo-3-chlorophenyl)ethane-1-thiol
• CAS No: 2228636-67-5
• MF: C₈H₈BrClS
• MW: 251.571119308472
• CID: 6008460
• PubChem ID: 165714439
• Update Time: 2025-10-31

2-(4-bromo-3-chlorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-chlorophenyl)ethane-1-thiol
• EN300-1908284
• 2228636-67-5

• Inchi： 1S/C8H8BrClS/c9-7-2-1-6(3-4-11)5-8(7)10/h1-2,5,11H,3-4H2
• InChI Key： GRMYHZHNLWEKKB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CCS

Computed Properties

• Exact Mass: 249.92186g/mol
• Monoisotopic Mass: 249.92186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 1Ų

Additional information on 2-(4-bromo-3-chlorophenyl)ethane-1-thiol

2-(4-Bromo-3-Chlorophenyl)ethane-1-thiol: A Comprehensive Overview

Introduction to 2-(4-Bromo-3-Chlorophenyl)ethane-1-thiol

2-(4-Bromo-3-Chlorophenyl)ethane-1-thiol, a compound with the CAS registry number 2228636-67-5, is an organosulfur compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This molecule is characterized by its unique structure, which combines a thiol group (-SH) with a substituted phenyl ring. The presence of bromine and chlorine substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable compound for various applications.

The synthesis of 2-(4-Bromo-3-Chlorophenyl)ethane-1-thiol involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by sulfonation and subsequent reduction steps to introduce the thiol group. The exact synthetic pathway may vary depending on the specific conditions and reagents used, but the overall goal is to achieve high purity and yield of the final product.

Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process. These innovations not only enhance the scalability of the synthesis but also align with the growing demand for sustainable chemical practices.

Chemical Properties and Structural Analysis

The molecular formula of 2-(4-Bromo-3-Chlorophenyl)ethane-1-thiol is C8H7BrClS, with a molecular weight of approximately 250.5 g/mol. The compound exists as a crystalline solid under standard conditions, with a melting point around 105°C and a boiling point exceeding 300°C under vacuum. Its solubility in common organic solvents such as dichloromethane, chloroform, and acetonitrile is moderate, making it suitable for various solution-based reactions.

The structure of this compound is stabilized by resonance effects within the aromatic ring and the thiol group. The bromine and chlorine substituents are positioned at the para and meta positions relative to each other on the phenyl ring, creating a unique electronic environment that influences its reactivity. Computational studies using density functional theory (DFT) have provided insights into its electronic structure, revealing that the sulfur atom in the thiol group exhibits significant electron-donating properties due to its lone pairs.

Applications in Organic Chemistry and Materials Science

One of the most notable applications of 2-(4-Bromo-3-Chlorophenyl)ethane-1-thiol lies in its use as a building block for constructing complex organic molecules. Its thiol group serves as a versatile functional handle for coupling reactions, such as thioether formation, click chemistry, and bioconjugation. Recent studies have demonstrated its utility in synthesizing novel materials for optoelectronic devices, where its sulfur-based functionality contributes to improved charge transport properties.

In materials science, this compound has been employed as a precursor for generating sulfur-rich thin films through techniques like chemical vapor deposition (CVD). These films exhibit promising properties for applications in energy storage devices, such as lithium-sulfur batteries, where sulfur's high theoretical capacity is highly desirable.

Moreover, 2-(4-Bromo-3-Chlorophenyl)ethane-1-thiol has found relevance in medicinal chemistry due to its potential as an anti-inflammatory agent. Preclinical studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX). This highlights its potential as a lead molecule for drug development.

Environmental Considerations and Safety Profile

From an environmental perspective, 2-(4-Bromo-3-Chlorophenyl)ethane-1-thiol demonstrates moderate persistence in aqueous environments due to its relatively low solubility and resistance to microbial degradation. However, its toxicity profile suggests minimal acute hazards to aquatic organisms when handled responsibly. Proper disposal methods should be adhered to ensure compliance with environmental regulations.

In terms of safety handling, this compound should be stored in tightly sealed containers away from moisture and oxidizing agents. Gloves and goggles are recommended during handling to prevent skin or eye contact. Its flammability is low under normal conditions; however, precautions should be taken when heating or working near open flames.

Conclusion: The Future Prospects of 2-(4-Bromo-3-Chlorophenyl)ethane-1-thiol

The versatility of 2-(4-Bromo-3-Chlorophenyl)ethane-1-thiol across multiple disciplines underscores its importance as both a fundamental research tool and an applied chemical entity. Ongoing research continues to uncover new avenues for its utilization, particularly in areas such as advanced materials development and therapeutic agent design.

As technology advances and green chemistry principles gain prominence, we can expect even more efficient methods for synthesizing this compound while minimizing environmental impact. Its unique combination of functional groups positions it as a key player in shaping future innovations across diverse scientific domains.